Cas no 832714-08-6 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-[4-(methylsulfonyl)phenyl]-)

• Product name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-[4-(methylsulfonyl)phenyl]-
• CAS No: 832714-08-6
• MF: C₁₂H₉N₄O₂SCl
• MW: 308.74346
• CID: 674786
• PubChem ID: 21897447

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-[4-(methylsulfonyl)phenyl]-
• 4-chloro-1-(4-methylsulfonylphenyl)pyrazolo[3,4-d]pyrimidine
• 4-Chloro-1-(4-(methylsulfonyl)phenyl)-1H-pyrazolo[3,4-d]pyrimidine
• VOGZXNSCLWELAU-UHFFFAOYSA-N
• 4-chloro-1-(4-methanesulfonyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-1-(4-methanesulfonylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• 832714-08-6
• DTXSID10619642
• SCHEMBL1245399
• 4-Chloro-1-[4-(methanesulfonyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： InChI=1S/C12H9ClN4O2S/c1-20(18,19)9-4-2-8(3-5-9)17-12-10(6-16-17)11(13)14-7-15-12/h2-7H,1H3
• InChI Key： VOGZXNSCLWELAU-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)Cl

Computed Properties

• Exact Mass: 308.0134744g/mol
• Monoisotopic Mass: 308.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1Ų
• XLogP3: 2